Cas no 531503-97-6 (2,4(1H,3H)-Quinazolinedione, 3-(3,4-dimethoxyphenyl)-)

• Product Name: 2,4(1H,3H)-Quinazolinedione, 3-(3,4-dimethoxyphenyl)-
• CAS No: 531503-97-6
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 357919
• PubChem ID: 6619171
• Update Time: 2025-04-19

2,4(1H,3H)-Quinazolinedione, 3-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Quinazolinedione, 3-(3,4-dimethoxyphenyl)-
• 3-(3,4-dimethoxyphenyl)-1H-quinazoline-2,4-dione
• DTXSID40425076
• SR-01000121110
• 531503-97-6
• IDI1_004583
• ChemDiv2_005868
• SR-01000121110-1
• 3-(3,4-Dimethoxyphenyl)quinazoline-2,4(1H,3H)-dione
• AKOS025149973
• 3-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydroquinazoline-2,4-dione
• HMS1385K16

• Inchi： 1S/C16H14N2O4/c1-21-13-8-7-10(9-14(13)22-2)18-15(19)11-5-3-4-6-12(11)17-16(18)20/h3-9H,1-2H3,(H,17,20)
• InChI Key： OBHHEJLBKZGQAJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1C(NC2C=CC=CC=2C1=O)=O)OC

Computed Properties

• Exact Mass: 298.09542
• Monoisotopic Mass: 298.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines